Cas no 29460-91-1 (2-Butylpyrazine)

2-Butylpyrazine Properties

Names and Identifiers

• 2-Butylpyrazine
• Pyrazine,2-butyl-
• 2-Butylpyrazin
• 2-Butyl-pyrazine
• 2-n-Butylpyrazin
• 4-Butylpyrazin
• butyl pyrazine
• Butyl-pyrazin
• Pyrazine,2-butyl
• Pyrazine,butyl
• TVAVRPSANVGCNH-UHFFFAOYSA-N
• AKOS006291470
• A819925
• butylpyrazine
• FT-0696515
• 2-BUTYL PYRAZINE
• CHEMBL93499
• SCHEMBL4412197
• Pyrazine, butyl
• 29460-91-1
• DTXSID70335932
• 2-butylpyrazine;2-Isobutylpyrazine
• DB-086665
• +Expand

• InChIKey： TVAVRPSANVGCNH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2/c1-2-3-4-8-7-9-5-6-10-8/h5-7H,2-4H2,1H3
• SMILES： CCCCC1=CN=CC=N1

Computed Properties

• Exact Mass: 136.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 136.100048391g/mol
• Heavy Atom Count: 10
• Complexity: 83.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• LogP: 1.81920
• PSA: 25.78000
• Refractive Index: 1.4963 (589.3 nm 26 ºC)
• Boiling Point: 84 ºC (19 Torr)
• Flash Point: 73.5±13.4 ºC,
• Solubility: Dissolution (83 g/l) (25 º C),
• Density: 0.961±0.06 g/cm3 (20 ºC 760 Torr),

2-Butylpyrazine Security Information

2-Butylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%